Cas no 89113-47-3 (Naphthalene, 3-bromo-2-methoxy-6-(methoxymethyl)-)

Naphthalene, 3-bromo-2-methoxy-6-(methoxymethyl)- structure
89113-47-3 structure
Product Name:Naphthalene, 3-bromo-2-methoxy-6-(methoxymethyl)-
CAS No:89113-47-3
MF:C13H13BrO2
MW:281.145123243332
CID:611817
PubChem ID:13215793
Update Time:2025-04-19

Naphthalene, 3-bromo-2-methoxy-6-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 3-bromo-2-methoxy-6-(methoxymethyl)-
    • 3-bromo-2-methoxy-6-(methoxymethyl)naphthalene
    • 89113-47-3
    • DTXSID10528886
    • Inchi: 1S/C13H13BrO2/c1-15-8-9-3-4-10-7-13(16-2)12(14)6-11(10)5-9/h3-7H,8H2,1-2H3
    • InChI Key: VGCMZHQKLVIEAY-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C=CC(COC)=CC=2C=1)OC

Computed Properties

  • Exact Mass: 280.00989g/mol
  • Monoisotopic Mass: 280.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų
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